Cas no 68557-39-1 (Ethyl naphtho[2,1-d]thiazole-2-carboxylate)

• Product Name: Ethyl naphtho[2,1-d]thiazole-2-carboxylate
• CAS No: 68557-39-1
• MF: C₁₄H₁₁NO₂S
• MW: 257.307642221451
• CID: 1092256
• PubChem ID: 12440107
• Update Time: 2025-06-15

Ethyl naphtho[2,1-d]thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl naphtho[2,1-d]thiazole-2-carboxylate
• ethyl benzo[g][1,3]benzothiazole-2-carboxylate
• 68557-39-1
• ethylnaphtho[2,1-d]thiazole-2-carboxylate

• Inchi： 1S/C14H11NO2S/c1-2-17-14(16)13-15-11-8-7-9-5-3-4-6-10(9)12(11)18-13/h3-8H,2H2,1H3
• InChI Key： OJKOLCKLYPDYCR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC2=CC=C3C=CC=CC3=C12

Computed Properties

• Exact Mass: 257.05104977g/mol
• Monoisotopic Mass: 257.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on Ethyl naphtho[2,1-d]thiazole-2-carboxylate

Ethyl naphtho[2,1-d]thiazole-2-carboxylate (CAS No. 68557-39-1): A Comprehensive Overview

Ethyl naphtho[2,1-d]thiazole-2-carboxylate, a compound with the chemical identifier CAS No. 68557-39-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and synthetic chemistry. The naphtho[2,1-d]thiazole core is a fused system comprising a naphthalene ring and a thiazole ring, which together contribute to the compound's unique chemical properties and reactivity.

The synthesis of Ethyl naphtho[2,1-d]thiazole-2-carboxylate involves multi-step organic reactions that highlight the compound's structural complexity. The process typically begins with the formation of the thiazole ring, followed by its fusion with a naphthalene moiety. The introduction of the carboxylate ester group at the 2-position further enhances the compound's versatility, making it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

One of the most compelling aspects of Ethyl naphtho[2,1-d]thiazole-2-carboxylate is its potential biological activity. The combination of the naphthalene and thiazole rings provides a scaffold that can interact with various biological targets. Studies have suggested that derivatives of this compound exhibit properties that make them suitable for applications in anti-inflammatory, antimicrobial, and anticancer therapies. The structural features of Ethyl naphtho[2,1-d]thiazole-2-carboxylate allow for modifications that can fine-tune its pharmacological effects, making it a promising candidate for further investigation.

Recent research has focused on exploring the pharmacokinetic and pharmacodynamic properties of Ethyl naphtho[2,1-d]thiazole-2-carboxylate and its derivatives. Computational modeling and high-throughput screening techniques have been employed to identify compounds with enhanced binding affinity and reduced toxicity. These studies have revealed that modifications to the carboxylate ester group can significantly influence the compound's bioavailability and metabolic stability. Such insights are crucial for optimizing drug candidates for clinical trials.

The role of Ethyl naphtho[2,1-d]thiazole-2-carboxylate in medicinal chemistry extends beyond its direct biological activity. It serves as a versatile building block for more complex molecules, enabling chemists to design novel compounds with tailored properties. The ability to functionalize different positions on the naphthalene-thiazole core allows for the creation of libraries of diverse compounds that can be screened for various therapeutic applications. This flexibility makes Ethyl naphtho[2,1-d]thiazole-2-carboxylate an indispensable tool in drug discovery pipelines.

In conclusion, Ethyl naphtho[2,1-d]thiazole-2-carboxylate (CAS No. 68557-39-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and synthetic accessibility make it a valuable intermediate for creating novel therapeutic agents. Ongoing studies continue to uncover new applications and improve synthetic methodologies, ensuring that this compound remains at the forefront of medicinal chemistry innovation.